Cas no 718610-74-3 ((R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol)

• Product Name: (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol
• CAS No: 718610-74-3
• MF: C₁₅H₂₁F₂NO₃S
• MW: 333.393950223923
• CID: 4822735
• Update Time: 2025-11-06

(R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol
• (R)-3-(N-methanesulphonylpiperidin-4-yl)-3-(3,5-difluorophenyl)propanol
• (3R)-3-(3,5-difluorophenyl)-3-(1-methylsulfonylpiperidin-4-yl)propan-1-ol
• (3R)-3-(3,5-difluorophenyl)-3-[1-(methylsulfonyl)piperidin-4-yl]propan-1-ol

• Inchi： 1S/C15H21F2NO3S/c1-22(20,21)18-5-2-11(3-6-18)15(4-7-19)12-8-13(16)10-14(17)9-12/h8-11,15,19H,2-7H2,1H3/t15-/m1/s1
• InChI Key： WPKOQTOQNBKYPW-OAHLLOKOSA-N
• SMILES： S(C)(N1CCC(CC1)[C@H](C1C=C(C=C(C=1)F)F)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 436
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol

Comprehensive Overview of (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol (CAS No. 718610-74-3)

The compound (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol (CAS No. 718610-74-3) is a chiral small molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a difluorophenyl group and a methylsulfonyl piperidine moiety, makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly focusing on this compound due to its potential applications in G-protein-coupled receptor (GPCR) modulation and enzyme inhibition.

In recent years, the demand for chiral intermediates like (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereospecificity is critical for achieving high selectivity in drug-target interactions, a topic frequently searched by professionals in pharmacology and drug design. Its CAS No. 718610-74-3 is often referenced in patent literature, highlighting its relevance in proprietary formulations.

The difluorophenyl group in this molecule enhances its lipophilicity and metabolic stability, addressing common challenges in bioavailability optimization. Meanwhile, the methylsulfonyl piperidine moiety contributes to its hydrogen-bonding capacity, a feature explored in computational chemistry studies. These attributes align with current trends in fragment-based drug discovery, a hot topic in AI-driven drug development platforms.

From a synthetic perspective, (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol is synthesized via stereoselective reduction or enzymatic resolution, methods widely discussed in green chemistry forums. Its scalable production is a key consideration for industrial applications, as evidenced by queries about cost-effective chiral synthesis in academic and commercial databases.

Analytical characterization of this compound involves advanced techniques such as HPLC chiral separation and X-ray crystallography, reflecting the growing interest in structural elucidation tools. Researchers frequently search for spectral data (NMR, MS) of CAS 718610-74-3 to validate synthetic routes, underscoring its importance in quality control protocols.

In drug discovery pipelines, derivatives of (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol are investigated for blood-brain barrier permeability, a trending topic in neurotherapeutic research. Its molecular weight and polar surface area fall within desirable ranges for CNS-active compounds, making it a frequent subject in ADMET prediction studies.

The pharmaceutical industry's shift toward targeted therapies has increased scrutiny of compounds like 718610-74-3, with particular attention to its structure-activity relationships (SAR). Online forums and scientific databases show rising searches for piperidine-based pharmacophores, reflecting broader interest in heterocyclic drug candidates.

Environmental and regulatory aspects of (R)-3-(3,5-Difluorophenyl)-3-(1-(methylsulfonyl)piperidin-4-yl)propan-1-ol are also noteworthy. Its biodegradability profile and safety data are increasingly queried in REACH compliance discussions, demonstrating the compound's alignment with sustainable chemistry initiatives.

In conclusion, CAS No. 718610-74-3 represents a versatile building block in modern drug discovery, bridging medicinal chemistry and process development. Its combination of fluorine chemistry and chiral synthesis principles positions it at the forefront of innovative therapeutic research, answering pressing questions in drug optimization and molecular design.